Cas no 77516-53-1 (Benzenesulfonamide,N-cyclohexyl-2-nitro-)

• Product Name: Benzenesulfonamide,N-cyclohexyl-2-nitro-
• CAS No: 77516-53-1
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• MDL: MFCD00436909
• CID: 568843
• PubChem ID: 818656
• Update Time: 2025-11-02

Benzenesulfonamide,N-cyclohexyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-cyclohexyl-2-nitro-
• N-cyclohexyl-2-nitrobenzenesulfonamide
• N-Cyclohexyl-2-nitrobenzenesulphonamide
• EINECS 278-707-0
• SB82285
• BS-24523
• N-CYCLOHEXYL-2-NITRO-1-BENZENESULFONAMIDE
• FT-0756647
• DTXSID20998713
• MFCD00436909
• NS00058056
• 77516-53-1
• AKOS000488983
• MLDBPBAIRZLOJF-UHFFFAOYSA-N
• N-cyclohexyl-2-nitrobenzene-1-sulfonamide
• CS-0206203
• SCHEMBL14163384
• Oprea1_658512
• STK038938
• DA-02876

• MDL： MFCD00436909
• Inchi： 1S/C12H16N2O4S/c15-14(16)11-8-4-5-9-12(11)19(17,18)13-10-6-2-1-3-7-10/h4-5,8-10,13H,1-3,6-7H2
• InChI Key： MLDBPBAIRZLOJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 284.083078
• Monoisotopic Mass: 284.083078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 1.35
• Boiling Point: 451.3°C at 760 mmHg
• Flash Point: 226.8°C
• Refractive Index: 1.592

Additional information on Benzenesulfonamide,N-cyclohexyl-2-nitro-

Comprehensive Analysis of Benzenesulfonamide, N-cyclohexyl-2-nitro- (CAS No. 77516-53-1)

Benzenesulfonamide, N-cyclohexyl-2-nitro- (CAS No. 77516-53-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the sulfonamide family, which is widely recognized for its versatility in pharmaceuticals, agrochemicals, and material science. The presence of both a nitro group and a cyclohexyl moiety in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In the context of modern chemistry, Benzenesulfonamide derivatives are frequently discussed in relation to their role in drug discovery and development. The N-cyclohexyl-2-nitro- variant, in particular, has been studied for its potential as a building block in the synthesis of bioactive molecules. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of optimizing the production processes for such compounds to minimize environmental impact. Researchers are increasingly focusing on catalytic methods and solvent-free reactions to achieve this goal.

One of the most frequently asked questions about CAS No. 77516-53-1 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetone, while remaining relatively stable at room temperature. These properties make it suitable for use in laboratory settings where precise control over reaction conditions is required. Additionally, its nitro group lends itself to further chemical modifications, enabling the creation of diverse derivatives with tailored functionalities.

The application of Benzenesulfonamide, N-cyclohexyl-2-nitro- extends beyond traditional chemistry. In the field of material science, this compound has been explored for its potential in designing advanced polymers and coatings. Its ability to act as a cross-linking agent or photoinitiator has opened new avenues for research in UV-curable materials and adhesives. As industries strive for more efficient and eco-friendly solutions, the demand for such specialized chemicals is expected to rise.

Another area of interest is the compound's role in analytical chemistry. Due to its distinct spectroscopic signatures, CAS No. 77516-53-1 can serve as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This is particularly relevant for quality control in pharmaceutical manufacturing, where precise identification and quantification of chemical entities are critical. The compound's nitro-aromatic structure also makes it a candidate for studies on electron transfer and redox reactions.

From a commercial perspective, Benzenesulfonamide, N-cyclohexyl-2-nitro- is available through specialized chemical suppliers, often in high-purity grades suitable for research and industrial use. Pricing and availability can vary depending on factors such as batch size and custom synthesis requirements. For those seeking alternatives or complementary compounds, derivatives like N-alkyl sulfonamides or halogenated benzenesulfonamides may also be worth exploring.

In conclusion, Benzenesulfonamide, N-cyclohexyl-2-nitro- (CAS No. 77516-53-1) represents a fascinating intersection of chemistry, materials science, and industrial applications. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in sustainable chemistry and advanced material design.